Cas no 58994-85-7 (Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether)

• Product Name: Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether
• CAS No: 58994-85-7
• MF: C₄₁H₆₂O₁₄
• MW: 778.922594547272
• CID: 2085838
• Update Time: 2025-10-24

Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether Chemical and Physical Properties

Names and Identifiers

• Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether

• Inchi： 1S/C41H62O14/c1-21(19-43)50-34(10-13-42)54-37-22(2)52-36(18-31(37)45)55-38-23(3)51-35(17-30(38)44)53-26-8-11-39(4)25(15-26)6-7-28-29(39)16-32(46)40(5)27(9-12-41(28,40)48)24-14-33(47)49-20-24/h13-14,19,21-23,25-32,34-38,44-46,48H,6-12,15-18,20H2,1-5H3/t21-,22-,23-,25-,26+,27-,28-,29+,30+,31+,32-,34+,35+,36+,37-,38-,39+,40+,41+/m1/s1
• InChI Key： NQBMMMIAGAZPOQ-FBHPURALSA-N
• SMILES： O[C@]12CC[C@H](C3COC(=O)C=3)[C@]1([C@@H](C[C@]1([H])[C@]3(CC[C@H](O[C@]4([H])O[C@H](C)[C@@H](O[C@]5([H])O[C@H](C)[C@@H](O[C@@H](CC=O)O[C@H](C)C=O)[C@@H](O)C5)[C@@H](O)C4)C[C@@]3([H])CC[C@@]21[H])C)O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids

Additional information on Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether

Professional Introduction to Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether and CAS No. 58994-85-7

Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether, a compound with the CAS number 58994-85-7, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal research. The intricate molecular architecture of Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether makes it a subject of intense study, particularly in the context of developing novel therapeutic agents.

The chemical structure of this compound encompasses several key functional groups that contribute to its pharmacological activity. Specifically, the presence of a digoxigenin core, combined with the 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl moiety, imparts distinctive biochemical properties that are of great interest to researchers. These structural features not only influence the compound's solubility and bioavailability but also play a crucial role in its interaction with biological targets.

In recent years, there has been a growing interest in the development of cardiac glycosides for their potential therapeutic benefits. Digoxigenin derivatives, including Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether, have been extensively studied for their ability to modulate cardiac function. The compound's ability to interact with specific receptors in the heart has led to investigations into its potential use as a treatment for various cardiovascular disorders. Current research indicates that this derivative may offer advantages over conventional cardiac glycosides due to its enhanced selectivity and reduced side effects.

The synthesis of Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether is a complex process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of modern techniques such as chiral resolution and catalytic hydrogenation has enabled researchers to produce this compound with the desired stereochemical purity.

One of the most compelling aspects of Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether is its potential as a tool in drug discovery. The compound's unique chemical properties make it an excellent candidate for use in high-throughput screening assays, where it can be tested against a wide range of biological targets. This approach has already led to the identification of several novel drug candidates with significant therapeutic potential.

Furthermore, the pharmacokinetic profile of this compound has been extensively evaluated in preclinical studies. These studies have shown that Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This makes it an attractive candidate for further development into a clinical drug. The compound's ability to reach target tissues at effective concentrations while minimizing toxicity is a critical factor in its potential success as a therapeutic agent.

The role of computational chemistry in the study of Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether cannot be overstated. Molecular modeling techniques have been used to predict the compound's interactions with biological targets, providing valuable insights into its mechanism of action. These computational studies have complemented experimental investigations, leading to a more comprehensive understanding of the compound's pharmacological properties.

In conclusion, Digoxigenin Bisdigitoxoside 1-(1-Methyl-2-oxoethoxy)-3-oxopropyl) Ether represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the field of medicinal chemistry.